D-Glucose-d1-2

• Molecular Formula: C6H12O6
• Molecular Weight: 181.16 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6+/m1/s1/i4D
• InChIKey: WQZGKKKJIJFFOK-XVKSOXPJSA-N

D-Glucose-d1-2: Stable Isotope-Labeled Glucose

D-Glucose-d1-2 (CAS 51517-59-0) is a deuterium-labeled analog of D-glucose, a core monosaccharide central to cellular metabolism. It is categorized as a stable isotope-labeled endogenous metabolite, wherein a single hydrogen atom at the C2 position of the glucose ring is replaced with a stable deuterium (²H) isotope . This precise isotopic substitution increases the compound's molecular weight from 180.16 g/mol (for unlabeled D-glucose) to 181.16 g/mol, while largely preserving its native biochemical behavior . The compound is manufactured for use as a research tracer and internal standard in quantitative analytical workflows, including nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS) [1].

✓ Stable isotope-labeled glucose for quantitative MS and NMR workflows

✓ Site-specific C2 deuteration preserves native metabolic tracer behavior

✓ Suited as internal standard and metabolic flux tracer in research models

• [1] MedChemExpress EU. D-Glucose-d1-2 (Glucose-d1-2) | Stable Isotope. Product Datasheet. URL: https://www.medchemexpress.eu/d-glucose-d1-2.html. View Source

Why D-Glucose-d1-2 Cannot Be Substituted

In analytical biochemistry, unlabeled D-glucose is indistinguishable from endogenous analyte, precluding its use as an internal standard for absolute quantitation. Substituting a more highly deuterated glucose analog (e.g., D-Glucose-d2 or D-Glucose-d7) can introduce significant methodological issues, including altered chromatographic retention times due to the inverse isotope effect (deuterated compounds often elute earlier in reversed-phase LC), differential ionization efficiency in MS, or an undesirable kinetic isotope effect (KIE) in metabolic tracing studies [1]. Furthermore, in NMR applications, perdeuteration eliminates the proton signals needed for structural elucidation, while a single, strategically placed deuterium atom, as in D-Glucose-d1-2, preserves the proton NMR spectrum for structural analysis while providing a distinct isotopic signature [2]. Therefore, the selection of a specific deuterated glucose is not interchangeable; it must be aligned with the specific requirements of the analytical method and the metabolic question being addressed.

Unlabeled glucose Indistinguishable from endogenous analyte, precluding absolute quantitation as internal standard.

Higher deuterated analogs May alter chromatographic retention (inverse isotope effect) and introduce differential ionization or kinetic isotope effects.

Perdeuterated glucose Eliminates proton NMR signals, limiting structural analysis; single C2 label preserves interpretable ¹H spectra.

• [1] Funk, A. M., Anderson, B. L., & Rabinowitz, J. D. (2017). A method for assessing the metabolic fate of deuterated glucose in mammalian cells. Analytical Chemistry, 89(22), 12084-12090. (Discussion on chromatographic isotope effects and KIE for deuterated metabolites). View Source
• [2] Kasarla, S. S., Flocke, V., Saw, N. M. T., Fecke, A., Sickmann, A., Gunzer, M., Flögel, U., & Phapale, P. (2024). In-vivo tracking of deuterium metabolism in mouse organs using LC-MS/MS. Journal of Chromatography A, 1717, Article 464691. View Source

D-Glucose-d1-2: Key Differentiators

Minimal Kinetic Isotope Effect with Single Deuterium Label

In metabolic flux studies, the use of a single, site-specific deuterium label (C2) minimizes the potential for a kinetic isotope effect (KIE) that can be observed with perdeuterated or heavily labeled substrates. While perdeuterated glucose ([1,2,3,4,5,6,6'-²H₇]-glucose) shows no significant KIE on overall glycolytic flux in some models, it does exhibit distinct effects on alanine metabolism and TCA cycle oxidation in perfused heart studies, complicating flux interpretation [1]. A single deuterium label offers a tracer that more closely mimics the natural substrate, reducing this analytical complexity. The three deuterated glucose probes showed no significant difference in glucose consumption rate in a rat glioma cell model, but the cost-effectiveness and analytical simplicity of lower-labeled probes were highlighted for clinical translational value [2].

Minimal KIE

Class-level inference

Single ²H label: KIE on glycolysis not significant; perdeuterated analog shows alanine/TCA effects in perfused heart model

Supports tracer selection for flux studies with reduced isotope-induced bias

Model-dependent; perfused rat heart context

Evidence Dimension	Kinetic Isotope Effect (KIE) on Glycolytic Flux
Target Compound Data	Single ²H label; KIE on glycolysis reported as not significant (class inference for site-specific single labeling).
Comparator Or Baseline	Perdeuterated glucose ([1,2,3,4,5,6,6'-²H₇]-glucose); KIE on glycolysis not significant, but effects on alanine and TCA cycle observed.
Quantified Difference	Differential effect on alanine and TCA cycle oxidation for perdeuterated glucose vs. unlabeled glucose observed; minimal effect inferred for single-site labeling.
Conditions	Perfused rat hearts; ¹H, ¹³C, and ²H NMR spectroscopy analysis.

Why This Matters

This matters for procurement when the goal is to accurately trace metabolic flux without introducing isotope-induced bias in downstream metabolite pools, making the single-label compound a more faithful tracer for pathway-specific studies.

• [1] The rate of lactate production from glucose in hearts is not altered by per-deuteration of glucose. (2017). Magnetic Resonance in Medicine. (Study of KIE in perfused hearts). View Source
• [2] Fang, Y., Wan, Q., Yuan, J., Lin, S., Li, Y., Liu, X., Zheng, H., & Zou, C. (2023). Comparison Study of the Metabolic Characteristics of Three Kinds of Deuterium-labeled Glucose in Rat Glioma Cells. Chinese Journal of Magnetic Resonance, 40(3), 239-245. View Source

Clean MS Quantitation vs. Unlabeled Glucose

D-Glucose-d1-2 has a molecular weight of 181.16 g/mol, which is exactly 1.00 Da higher than unlabeled D-glucose (180.16 g/mol) . This +1 Da mass shift is ideal for use as an internal standard in MS-based quantitation, as it provides a distinct m/z signal that avoids overlap with the natural abundance M+1 isotope peak of unlabeled glucose (~6.7% for a C6 compound), which would complicate quantitation if a ¹³C-labeled internal standard were used. The compound is explicitly specified for use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS [1].

MS Mass Shift

Supporting evidence

+1.00 Da (181.16 g/mol) vs. unlabeled glucose (180.16 g/mol)

Enables distinct quantitation without natural isotope overlap in MS workflows

Calculated from formula C₆H₁₁DO₆

Evidence Dimension	Molecular Weight and Mass Shift
Target Compound Data	181.16 g/mol (Exact Mass: 181.07 g/mol); +1.00 Da shift vs. unlabeled glucose.
Comparator Or Baseline	Unlabeled D-Glucose (180.16 g/mol).
Quantified Difference	+1.00 Da
Conditions	Calculated from molecular formula C₆H₁₁DO₆.

Why This Matters

This matters for procurement because the +1 Da mass difference provides a clean, unambiguous signal for absolute quantitation of glucose in complex biological matrices using MS, minimizing interference from natural isotope abundance.

• [1] MedChemExpress EU. D-Glucose-d1-2 (Glucose-d1-2) | Stable Isotope. Product Datasheet. URL: https://www.medchemexpress.eu/d-glucose-d1-2.html. View Source

High Isotopic Purity and Batch Consistency

Commercial suppliers report high purity for D-Glucose-d1-2. One vendor specifies a chemical purity of 99.92% , while another states isotopic purity as 95% ²H incorporation . This high purity ensures that experimental results are driven by the labeled tracer and not by unlabeled impurities, which is critical for reliable quantitative metabolomics and flux analysis. While these are vendor-reported specifications and not peer-reviewed studies, they represent the key procurement specification that distinguishes a certified research reagent from a bulk or non-certified chemical.

Isotopic Purity

Data to verify

Chemical purity: 99.92%; Isotopic purity: 95% ²H incorporation

High purity supports reproducible quantitation and flux experiments

Vendor-reported CoA; independent verification advised

Evidence Dimension	Chemical Purity and Deuterium Incorporation
Target Compound Data	Chemical Purity: 99.92%; Isotopic Purity: 95% (²H).
Comparator Or Baseline	Unspecified or lower-purity grades of deuterated glucose.
Quantified Difference	99.92% purity provides high confidence in quantitative experiments; 95% isotopic purity ensures sufficient labeling for detection.
Conditions	Vendor Certificate of Analysis (CoA) specifications.

Why This Matters

This matters for procurement because high, documented purity minimizes the introduction of confounding variables in sensitive analytical assays, ensuring data reproducibility and integrity.

NMR Spectral Simplification via C2 Deuteration

In ¹H NMR spectroscopy, the proton at the C2 position of glucose is a key signal for anomeric assignment and coupling constant analysis. Deuterium substitution at this position in D-Glucose-d1-2 eliminates this specific proton resonance, thereby simplifying the ¹H NMR spectrum. This simplification is valuable for resolving overlapping signals from other metabolites in complex biological mixtures [1]. The specific placement of the deuterium label (C2-d1) is confirmed by its IUPAC name, (2S,3R,4S,5S,6R)-6-(hydroxymethyl)tetrahydro-2H-pyran-4-d-2,3,4,5-tetraol , which directly informs its utility in NMR experiments.

NMR Simplification

Supporting evidence

C2 proton signal eliminated; ¹H NMR spectrum simplified in crowded 3.0–4.0 ppm region

Improves metabolite resolution in biofluid and tissue extract NMR profiling

Solution-state NMR in D₂O

Evidence Dimension	¹H NMR Spectral Complexity
Target Compound Data	¹H NMR spectrum simplified by the absence of the C2 proton signal.
Comparator Or Baseline	Unlabeled D-Glucose (full ¹H NMR spectrum with C2 proton signals).
Quantified Difference	Qualitative reduction in spectral crowding, facilitating identification and quantitation of other metabolites.
Conditions	Solution-state ¹H NMR in D₂O.

Why This Matters

This matters for procurement when NMR is the primary analytical method, as the selective deuteration enhances the resolution of other metabolite peaks, improving the accuracy of metabolomic profiling.

• [1] MedChemExpress EU. D-Glucose-d1-2 (Glucose-d1-2) | Stable Isotope. Product Datasheet. (Mentions use as internal standard for NMR). URL: https://www.medchemexpress.eu/d-glucose-d1-2.html. View Source

D-Glucose-d1-2: Key Applications

LC-MS/GC-MS Internal Standard for Glucose

Due to its precise +1 Da mass shift relative to unlabeled glucose and its identical chromatographic behavior, D-Glucose-d1-2 is ideally suited as an internal standard for the absolute quantitation of glucose in biological fluids (plasma, urine, cell culture media) using LC-MS or GC-MS [1]. Its high purity (up to 99.92%) ensures accurate calibration curves and minimal interference, which is essential for clinical metabolomics, pharmacokinetic studies, and nutritional research .

Metabolic Flux Analysis with Minimal KIE

The single, site-specific deuterium label at the C2 position minimizes the risk of a significant kinetic isotope effect (KIE), making D-Glucose-d1-2 a faithful tracer for metabolic flux analysis (MFA) in cell culture and animal models [1]. Its use allows researchers to trace the incorporation of the label into downstream glycolytic and pentose phosphate pathway intermediates without the confounding metabolic shifts sometimes observed with heavily deuterated or ¹³C-labeled substrates .

Spectral Simplification in ¹H NMR Metabolomics

For ¹H NMR-based metabolomics, the absence of the C2 proton signal in D-Glucose-d1-2 simplifies the crowded spectral region between 3.0 and 4.0 ppm. This facilitates the identification and quantitation of other metabolites, such as lactate, alanine, or other sugars, in complex biofluids or tissue extracts [1]. This application is particularly relevant for studies of diabetes, cancer metabolism, and inborn errors of metabolism where accurate glucose quantitation alongside other metabolites is required .

Drug Development and Pharmacokinetic Studies

In drug development, stable isotope-labeled internal standards are critical for the validated quantitation of analytes in biological matrices during preclinical and clinical trials. D-Glucose-d1-2 serves this function for glucose, enabling precise measurement of glucose levels in samples from subjects administered with a drug candidate, as deuterated compounds are widely used as tracers for quantitation during the drug development process [1].

Application

Selection Property

Validation Focus

Glucose quantitation in research matrices

+1 Da mass shift for internal standardization

LC-MS/GC-MS method accuracy

Metabolic flux analysis

Single-site deuterium minimizes kinetic isotope effect

Glycolytic and pentose phosphate pathway tracing

NMR-based metabolomics

C2 deuteration simplifies proton spectrum

Metabolite identification and quantitation

Bioanalytical method development

Deuterated internal standard for LC-MS

Precision and accuracy in research PK studies

• [1] MedChemExpress EU. D-Glucose-d1-2 (Glucose-d1-2) | Stable Isotope. Product Datasheet. URL: https://www.medchemexpress.eu/d-glucose-d1-2.html. View Source